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Compound of Interest

Compound Name: 2,2-Dimethyloctane

An Inter-laboratory Comparison of 2,2-Dimethyloctane Analysis by Gas Chromatography-
Mass Spectrometry

This guide presents a hypothetical inter-laboratory comparison for the analysis of 2,2-
Dimethyloctane, a volatile organic compound. The study is designed to assess the proficiency
of participating laboratories in quantifying this analyte and to illustrate a framework for such
comparative studies, which are crucial for ensuring data reliability and consistency across
different testing facilities.

Introduction

Inter-laboratory comparisons (ILCs) and proficiency testing (PT) are essential components of a
robust quality assurance system for analytical laboratories.[1][2] They provide an objective
means to assess a laboratory's performance against that of its peers and a pre-established
reference value. This process helps identify potential analytical issues, validate measurement
capabilities, and ultimately ensures the accuracy and reliability of reported data.[1] This guide
outlines a simulated ILC focused on the quantification of 2,2-Dimethyloctane in a standardized
sample matrix.

The performance of laboratories in such studies is often evaluated using statistical measures
like the z-score, which compares a laboratory's result to the consensus mean of all participants.
[3][4] A z-score between -2.0 and +2.0 is generally considered satisfactory.[3]
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Experimental Protocols

A detailed experimental protocol was provided to all participating laboratories to minimize
variability arising from different methodologies. The core analytical technique is Gas
Chromatography-Mass Spectrometry (GC-MS), a widely used and effective method for the
analysis of volatile organic compounds.[5][6]

2.1. Sample Preparation

o A stock solution of 2,2-Dimethyloctane (CAS: 15869-87-1) was prepared in methanol at a
concentration of 1000 pg/mL.[7]

o Test samples were prepared by spiking a clean solvent matrix (hexane) with the 2,2-
Dimethyloctane stock solution to a final target concentration of 10 pg/mL.

» Each participating laboratory received a set of three replicate test samples, along with a
blank matrix sample.

2.2. GC-MS Instrumentation and Parameters

Gas Chromatograph: Agilent 7890B GC System or equivalent.

e Mass Spectrometer: Agilent 5977A MSD or equivalent.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent non-polar column.
« Inlet: Splitless mode, 250°C.

¢ Injection Volume: 1 L.

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

e Oven Temperature Program:

o Initial temperature: 40°C, hold for 2 minutes.

o Ramp: 10°C/min to 200°C.
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o Hold: 5 minutes at 200°C.

e Mass Spectrometer Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.

o

Source Temperature: 230°C.

[¢]

Quadrupole Temperature: 150°C.

[e]

Scan Range: m/z 40-300.

[e]

Quantification lon: m/z 57 (primary), m/z 43, 71 (qualifiers).
2.3. Quality Control

A five-point calibration curve was generated using standards with concentrations ranging
from 1 pg/mL to 20 pg/mL. A correlation coefficient (r?) of 20.995 was required.

o A method blank was analyzed to ensure no background contamination.

e Alaboratory control sample (LCS) at 10 ug/mL was analyzed with each batch, with
acceptance criteria of 80-120% recovery.

Data Presentation

The following table summarizes the quantitative results submitted by the participating
laboratories. The assigned value for the test samples was determined as the robust mean of all
submitted results. Z-scores were calculated for each laboratory to assess their performance
relative to the consensus value.
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Reported Mean
Laborator Concentr Concentr Standard Recovery Performa

. . o Z-Score
yID ation ation Deviation (%) nce

(ng/mL) (ng/mL)

10.1, 10.3, Satisfactor
Lab-01 10.20 0.10 102.0 0.59

10.2 y

9.8, 9.9, Satisfactor
Lab-02 9.80 0.10 98.0 -0.59

9.7 y

10.5, 10.6, Satisfactor
Lab-03 10.50 0.10 105.0 1.47

104 y

9.2, 9.4, Unsatisfact
Lab-04 9.30 0.10 93.0 -2.06

9.3 ory

9.9, 10.1, Satisfactor
Lab-05 10.00 0.10 100.0 0.00

10.0 y

10.8, 10.7, Unsatisfact
Lab-06 10.80 0.10 108.0 2.35

10.9 ory
Assigned
Value

10.00
(Robust
Mean)
Normalized
Inter-lab 0.34
SD

Note: This data is for illustrative purposes only.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for this inter-laboratory comparison, from the
distribution of samples to the final performance evaluation.
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Caption: Workflow for the inter-laboratory comparison of 2,2-Dimethyloctane analysis.
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Conclusion

This guide outlines a simulated inter-laboratory comparison for the analysis of 2,2-
Dimethyloctane. The results highlight the importance of standardized protocols and robust
statistical evaluation in assessing laboratory performance. While the data presented is
hypothetical, it demonstrates the process by which proficiency testing can identify analytical
discrepancies and promote a higher standard of quality and consistency among laboratories.
Regular participation in such programs is a critical activity for any laboratory seeking to produce
reliable and defensible analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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